1-Hydroxy-8-methoxy-3-methylanthracene-9,10-dione
Overview
Description
1-Hydroxy-8-methoxy-3-methylanthracene-9,10-dione (HMMAO) is a synthetic compound that belongs to the class of anthraquinones. It is widely used in scientific research due to its unique chemical structure and versatile properties. HMMAO has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and environmental science. In
Scientific Research Applications
Anticancer Activity
Physcion has been identified as a compound with significant anticancer properties . It exhibits cytotoxicity against various cancer cell lines, including those resistant to certain drugs . The mechanism of action is believed to involve the induction of apoptosis and cell cycle arrest in cancer cells .
Antimicrobial Agent
This compound serves as an antibacterial agent , capable of killing or inhibiting the growth of bacteria . Its structure allows it to interact with bacterial cell walls and membranes, disrupting their integrity and leading to cell death.
Antifungal Applications
As an antifungal agent , physcion is effective in suppressing the growth of fungi . This makes it a valuable compound for developing treatments against fungal infections, as well as for use in agricultural biopesticides to protect crops from fungal pathogens .
Anti-inflammatory Properties
Physcion has demonstrated anti-inflammatory effects , which could be harnessed in the treatment of inflammatory diseases . It may work by modulating the inflammatory response through the inhibition of key signaling pathways.
Hepatoprotective Effects
Research suggests that physcion has hepatoprotective properties , meaning it can prevent damage to the liver . This could be particularly beneficial in the development of therapies for liver diseases, where oxidative stress and inflammation play a significant role.
Antioxidant Potential
The compound’s structure, featuring hydroxyl groups attached to an aromatic ring, gives it antioxidant capabilities . Antioxidants are crucial in neutralizing free radicals, which can cause cellular damage and contribute to various chronic diseases.
Enzyme Inhibition
Physcion can act as an enzyme inhibitor , which has implications for the treatment of diseases where certain enzymes contribute to pathology . By inhibiting these enzymes, physcion could help regulate metabolic pathways and prevent disease progression.
Mechanism of Action
Target of Action
Anthraquinone compounds, which 1-hydroxy-8-methoxy-3-methylanthracene-9,10-dione is a part of, have been known to exhibit significant biological activities .
Mode of Action
It’s worth noting that anthraquinones and their derivatives have shown significant biological activities, including anticancer, antimicrobial, antioxidant, and anti-inflammatory activities .
Biochemical Pathways
Anthraquinones, in general, are known to interact with multiple biochemical pathways due to their diverse biological activities .
Pharmacokinetics
The solubility of similar compounds has been improved by forming inclusion complexes, which could potentially enhance their bioavailability .
Result of Action
Anthraquinones and their derivatives have shown significant biological activities, including anticancer, antimicrobial, antioxidant, and anti-inflammatory activities .
Action Environment
The solubility of similar compounds has been improved by forming inclusion complexes, which could potentially enhance their stability .
properties
IUPAC Name |
1-hydroxy-8-methoxy-3-methylanthracene-9,10-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12O4/c1-8-6-10-13(11(17)7-8)16(19)14-9(15(10)18)4-3-5-12(14)20-2/h3-7,17H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOGWLZYYLVDAOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=CC=C3OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70461700 |
Source
|
| Record name | 9,10-Anthracenedione, 1-hydroxy-8-methoxy-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70461700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Hydroxy-8-methoxy-3-methylanthracene-9,10-dione | |
CAS RN |
3300-25-2 |
Source
|
| Record name | 1-Hydroxy-8-methoxy-3-methyl-9,10-anthracenedione | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3300-25-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 9,10-Anthracenedione, 1-hydroxy-8-methoxy-3-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70461700 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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